2-(5-phenyl-2H-tetrazol-2-yl)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N5O/c1-12-6-5-9-14(10-12)17-15(22)11-21-19-16(18-20-21)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,22)
• InChI Key: CYMYXJINJIQQJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

2-(5-phenyl-2H-tetrazol-2-yl)-N-(m-tolyl)acetamide, also known as PTAA, is a chemical compound with potential scientific research applications. It belongs to the class of tetrazole derivatives, which have been extensively studied due to their diverse biological activities. PTAA has shown promising results in various research studies, making it a topic of interest for researchers in the field of medicinal chemistry.

Scientific Research Applications

Electroplating and Material Science

Tetrazole derivatives have been explored as novel levelers for filling electroplated Cu microvias, crucial in electronics manufacturing. For example, research on 1-(3-Acetamide) phenyl-5-mercaptotetrazole and related compounds demonstrated their effectiveness in modifying Cu deposition potential, influencing electroplating quality and efficiency. These derivatives exhibit strong adsorption behavior and impact the thickness of the copper surface layer, highlighting their potential in microfabrication processes (Lei et al., 2015).

Anticancer Research

The synthesis and biological evaluation of tetrazole and thiazole derivatives have been a significant focus, particularly their anticancer activities. Studies have shown that certain derivatives possess selective cytotoxicity against cancer cell lines, such as A549 human lung adenocarcinoma cells, indicating potential for therapeutic applications. For instance, specific compounds demonstrated high selectivity with notable IC50 values, suggesting their role as promising anticancer agents (Evren et al., 2019).

Antimicrobial and Antitumor Activity

Research on oxadiazole and acetamide derivatives has revealed their antimicrobial and hemolytic activities. These studies have led to the development of new compounds with activity against a range of microbial species, contributing to the search for novel antimicrobial agents. Certain derivatives were found to be effective against bacteria and fungi, offering insights into designing new therapeutics (Gul et al., 2017).

Enzyme Inhibition for Therapeutic Applications

Tetrazole acetamide derivatives have also been evaluated for their ability to inhibit specific enzymes, such as protein tyrosine phosphatase 1B (PTP1B), which is implicated in diabetes and obesity. Some derivatives demonstrated significant inhibitory activity, offering a basis for developing new treatments for metabolic disorders. Notably, certain compounds showed promising in vivo antidiabetic activity, highlighting the therapeutic potential of these derivatives (Maheshwari et al., 2019).